(4-Fluoro-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride

• IUPAC Name: (4-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H8FN3.2ClH/c9-5-2-1-3-6-8(5)12-7(4-10)11-6;;/h1-3H,4,10H2,(H,11,12);2*1H
• InChI Key: ABERJGOMMPLMBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)N=C(N2)CN.Cl.Cl
• Molecular Formula: C8H10Cl2FN3
• Molecular Weight: 238.09 g/mol

Description

(4-Fluoro-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride, commonly referred to as FBM, is a chemical compound used in scientific research. It is a benzodiazepine derivative that has been found to have potential applications in the treatment of anxiety and other neurological disorders. In

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated that derivatives of benzodiazoles exhibit significant antimicrobial and antifungal properties. For instance, the synthesis and evaluation of certain 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine derivatives have shown variable degrees of antimicrobial activity, highlighting the potential of these compounds in developing new antibacterial and antifungal agents (Visagaperumal et al., 2010).

Novel Drug Candidates

Novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been identified as promising serotonin 5-HT1A receptor-biased agonists with potent antidepressant-like activity. This suggests the potential of benzodiazole derivatives in the development of new therapeutic agents for depression (Sniecikowska et al., 2019).

Synthesis and Characterization of Fluorinated Compounds

The efficient synthesis of 2-aryl-5-fluoro-6-(4-phenylpiperazin-1-yl)-1H-benzimidazoles using microwave heating showcases the advancements in synthesizing fluorinated benzodiazole derivatives, which could have implications in various fields of chemical research (Menteşe et al., 2015).

Fluorescence Study and Sensing Applications

The development of fluorescent probes based on benzodiazole derivatives for sensing pH and metal cations indicates the utility of these compounds in biochemical and analytical applications. The high sensitivity and selectivity of these fluorophores to specific stimuli make them valuable tools in chemical sensing and imaging (Tanaka et al., 2001).

Alzheimer's Disease Treatment

3-Aryl-1-phenyl-1H-pyrazole derivatives, structurally related to benzodiazoles, have been evaluated for their potential as multitarget directed ligands for Alzheimer's disease treatment. These compounds have shown promising inhibitory activities against acetylcholinesterase and monoamine oxidase, highlighting the therapeutic potential of fluorinated benzodiazoles and their derivatives in neurodegenerative disease research (Kumar et al., 2013).